molecular formula C11H6F3NO2 B8361010 5-Phenyl-4-(trifluoromethyl)isoxazole-3-carbaldehyde

5-Phenyl-4-(trifluoromethyl)isoxazole-3-carbaldehyde

Cat. No.: B8361010
M. Wt: 241.17 g/mol
InChI Key: YQSFRAMAGBAMKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Phenyl-4-(trifluoromethyl)isoxazole-3-carbaldehyde is a useful research compound. Its molecular formula is C11H6F3NO2 and its molecular weight is 241.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H6F3NO2

Molecular Weight

241.17 g/mol

IUPAC Name

5-phenyl-4-(trifluoromethyl)-1,2-oxazole-3-carbaldehyde

InChI

InChI=1S/C11H6F3NO2/c12-11(13,14)9-8(6-16)15-17-10(9)7-4-2-1-3-5-7/h1-6H

InChI Key

YQSFRAMAGBAMKH-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=C(C(=NO2)C=O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of (5-phenyl-4-(trifluoromethyl)isoxazol-3-yl)methanol (step A, 1.79 g, 7.36 mmol) in dichloromethane (23 mL) at 0° C. was added Dess-Martin Periodinane (3.43 g, 8.10 mmol). The reaction mixture was stirred at 0° C. for 10 min. and then at room temperature for 30 min. An additional 1.0 g of the Dess-Martin Periodinane was added, and the reaction mixture was stirred for an additional 30 min. A 1:1 mixture of saturated aqueous sodium thiosulfate and saturated aqueous bicarbonate (50 mL) was added slowly. The organic layer was collected, and the aqueous layer was extracted with dichloromethane (50 mL). The combined organic layers were dried over anhydrous sodium sulfate and concentrated under reduce pressure to give 5-phenyl-4-(trifluoromethyl)isoxazole-3-carbaldehyde (1.87 g, 7.75 mmol, quantitative yield) as a pale yellow oil. The compound had an HPLC ret. time=2.09 min. (condition A).
Quantity
1.79 g
Type
reactant
Reaction Step One
Quantity
23 mL
Type
solvent
Reaction Step One
Quantity
3.43 g
Type
reactant
Reaction Step Two
Quantity
1 g
Type
reactant
Reaction Step Three
Name
sodium thiosulfate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
50 mL
Type
reactant
Reaction Step Four

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